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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fungicide Dikar and its primary active

ingredient, mancozeb, in the control of the pathogenic fungus Fusarium oxysporum. Fusarium

oxysporum is a soil-borne pathogen responsible for Fusarium wilt, a devastating disease

affecting a wide range of agricultural crops. Understanding the efficacy and mechanisms of

action of different fungicidal agents is crucial for developing effective disease management

strategies.

Executive Summary
Dikar, a discontinued fungicide, was a combination of mancozeb (72%) and dinocap (4.7%).

Given that mancozeb is the principal active ingredient, the efficacy of Dikar is largely

attributable to mancozeb's properties. Mancozeb is a broad-spectrum, multi-site contact

fungicide with proven high efficacy against Fusarium oxysporum. Dinocap, the other active

ingredient in Dikar, is a contact fungicide that acts as an uncoupler of oxidative

phosphorylation and has demonstrated some, albeit comparatively moderate, inhibitory effects

on Fusarium oxysporum.

This guide synthesizes available experimental data to compare the performance of these

fungicidal components. In numerous in-vitro studies, mancozeb, particularly in combination with

other fungicides like carbendazim, has demonstrated excellent control of Fusarium oxysporum,

often achieving complete inhibition of mycelial growth.
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Data Presentation: In-Vitro Efficacy Against
Fusarium oxysporum
The following table summarizes the quantitative data from various studies on the mycelial

growth inhibition of Fusarium oxysporum by mancozeb and dinocap.
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Fungicide/Acti
ve Ingredient

Concentration
Mycelial
Growth
Inhibition (%)

Fungal
Species

Reference

Mancozeb 1000 ppm 74.50%

Fusarium

oxysporum f. sp.

ciceri

[1]

1500 ppm

Not specified, but

higher than 1000

ppm

Fusarium

oxysporum f. sp.

ciceri

[1]

2000 ppm

Not specified, but

higher than 1500

ppm

Fusarium

oxysporum f. sp.

ciceri

[1]

Mancozeb 75%

WP
0.20% 50.19%

Fusarium

oxysporum f. sp.

capsici

[2]

Carbendazim

12% +

Mancozeb 63%

WP

500 ppm 100%

Fusarium

oxysporum f. sp.

capsici

[3][4]

1000 ppm 100%

Fusarium

oxysporum f. sp.

capsici

[3][4]

0.20% 93.72%

Fusarium

oxysporum f. sp.

capsici

[2]

Dinocap 48% EC Not specified 70.44%

Fusarium

oxysporum f. sp.

lycopersici
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The data presented in this guide are primarily from in-vitro studies employing the poisoned food

technique. This standard method is used to evaluate the efficacy of fungicides against mycelial

growth.

General Protocol for Poisoned Food Technique:

Preparation of Fungicide Stock Solution: A stock solution of the test fungicide is prepared by

dissolving a known amount in a sterile solvent (commonly sterile distilled water).

Poisoned Medium Preparation: A sterile, molten Potato Dextrose Agar (PDA) medium is

prepared. The fungicide stock solution is added to the molten PDA at desired concentrations

(e.g., 100, 500, 1000 ppm). The medium is then thoroughly mixed and poured into sterile

Petri plates.

Inoculation: A mycelial disc (typically 5 mm in diameter) is taken from the periphery of a 7-

day-old pure culture of Fusarium oxysporum. This disc is aseptically placed at the center of

the solidified poisoned PDA medium in the Petri plates.

Control: A control set is maintained where the mycelial disc is placed on PDA medium

without any fungicide.

Incubation: The inoculated Petri plates are incubated at a controlled temperature (typically 25

± 2°C) for a specified period (usually 7 days or until the mycelial growth in the control plate

covers the entire plate).

Data Collection: The radial mycelial growth of the fungus is measured in millimeters.

Calculation of Mycelial Growth Inhibition: The percentage of mycelial growth inhibition is

calculated using the following formula:

% Inhibition = ((C - T) / C) * 100

Where:

C = Average mycelial growth in the control plate (mm)

T = Average mycelial growth in the treated plate (mm)
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Mechanisms of Action and Signaling Pathways
Mancozeb: Multi-Site Inhibitor
Mancozeb is classified as a multi-site contact fungicide, which means it disrupts multiple

metabolic processes within the fungal cell. This multi-site action makes it difficult for fungi to

develop resistance. The primary mechanism of mancozeb involves the inactivation of essential

enzymes by binding to their sulfhydryl (-SH) groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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